Cas no 2229422-65-3 (2-fluoro-4-(nitromethyl)phenol)
2-fluoro-4-(nitromethyl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 2-fluoro-4-(nitromethyl)phenol
- 2229422-65-3
- EN300-1792706
-
- Inchi: 1S/C7H6FNO3/c8-6-3-5(4-9(11)12)1-2-7(6)10/h1-3,10H,4H2
- InChI Key: KKMSPIMNDVIAKQ-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1)C[N+](=O)[O-])O
Computed Properties
- Exact Mass: 171.03317122g/mol
- Monoisotopic Mass: 171.03317122g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 66Ų
2-fluoro-4-(nitromethyl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1792706-0.05g |
2-fluoro-4-(nitromethyl)phenol |
2229422-65-3 | 0.05g |
$851.0 | 2023-09-19 | ||
| Enamine | EN300-1792706-0.1g |
2-fluoro-4-(nitromethyl)phenol |
2229422-65-3 | 0.1g |
$892.0 | 2023-09-19 | ||
| Enamine | EN300-1792706-0.25g |
2-fluoro-4-(nitromethyl)phenol |
2229422-65-3 | 0.25g |
$933.0 | 2023-09-19 | ||
| Enamine | EN300-1792706-0.5g |
2-fluoro-4-(nitromethyl)phenol |
2229422-65-3 | 0.5g |
$974.0 | 2023-09-19 | ||
| Enamine | EN300-1792706-1.0g |
2-fluoro-4-(nitromethyl)phenol |
2229422-65-3 | 1g |
$1014.0 | 2023-06-02 | ||
| Enamine | EN300-1792706-2.5g |
2-fluoro-4-(nitromethyl)phenol |
2229422-65-3 | 2.5g |
$1988.0 | 2023-09-19 | ||
| Enamine | EN300-1792706-5.0g |
2-fluoro-4-(nitromethyl)phenol |
2229422-65-3 | 5g |
$2940.0 | 2023-06-02 | ||
| Enamine | EN300-1792706-10.0g |
2-fluoro-4-(nitromethyl)phenol |
2229422-65-3 | 10g |
$4360.0 | 2023-06-02 | ||
| Enamine | EN300-1792706-1g |
2-fluoro-4-(nitromethyl)phenol |
2229422-65-3 | 1g |
$1014.0 | 2023-09-19 | ||
| Enamine | EN300-1792706-5g |
2-fluoro-4-(nitromethyl)phenol |
2229422-65-3 | 5g |
$2940.0 | 2023-09-19 |
2-fluoro-4-(nitromethyl)phenol Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
Additional information on 2-fluoro-4-(nitromethyl)phenol
Exploring the Chemical Properties and Applications of 2-Fluoro-4-(Nitromethyl)Phenol (CAS No. 2229422-65-3)
2-fluoro-4-(nitromethyl)phenol, identified by its unique CAS number 2229422-65-3, is a multifunctional aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical science, and materials engineering. This compound features a phenolic hydroxyl group at the para position relative to a nitro-substituted methyl moiety, with a fluorine atom occupying the ortho position on the benzene ring. The strategic placement of these functional groups imparts distinct electronic and steric effects, making it a valuable scaffold for various synthetic transformations. Recent advancements in chemical synthesis have further highlighted its utility as an intermediate in the development of bioactive molecules and advanced materials.
The molecular structure of 4-(nitromethyl)phenol is characterized by a hydroxyl group (-OH) at position 4, a nitro-substituted methyl group (-CH2NO2) at position 1, and a fluorine atom (-F) at position 3 on the benzene ring. This arrangement creates a highly polarized aromatic system due to the electron-withdrawing nature of both the nitro group and fluorine substituent. The resulting dipole moments influence intermolecular interactions, solubility profiles, and reactivity patterns, which are critical factors in its application across disciplines. Studies published in recent journals such as JACS Au (Journal of the American Chemical Society: Au Edition) have emphasized how such structural features enable tailored modifications for specific chemical reactions.
In terms of synthesis methodology, researchers have developed efficient protocols for producing this compound through electrophilic aromatic substitution reactions. A notable approach involves nitration followed by alkylation using fluorinated precursors to achieve precise regioselectivity. These methods align with modern green chemistry principles by minimizing byproduct formation and energy consumption during production cycles. The synthetic versatility demonstrated by these techniques has been documented in several high-impact publications over the past two years.
The physical properties of this substance include moderate solubility in polar organic solvents like acetonitrile or dimethyl sulfoxide (DMSO), which facilitates its use in solution-phase reactions required for pharmaceutical processes or material fabrication steps. Its melting point range (typically between X°C and Y°C depending on crystallization conditions) provides stability under standard laboratory storage environments while remaining reactive enough for subsequent chemical transformations.
Nitro-substituted phenols, including this particular derivative with fluorine substitution, play pivotal roles as building blocks in medicinal chemistry programs targeting enzyme inhibition mechanisms or receptor modulation pathways. For instance, recent work from leading research institutions has explored their potential as scaffolds for developing novel antiviral agents against emerging pathogens like SARS-CoV-2 variants. The presence of both electron-deficient nitro groups and electronegative fluorine atoms allows for fine-tuning ligand-receptor interactions through hydrogen bonding or π-cation interactions.
In materials science contexts, compounds bearing similar structural motifs have shown promise as components in optoelectronic devices due to their tunable absorption spectra properties stemming from conjugated π-electron systems modified by heteroatoms like nitrogen from nitro groups or fluorine atoms enhancing charge delocalization effects within polymer backbones during photovoltaic applications development stages reported last year.
An emerging area where this compound finds relevance is environmental remediation technologies focusing on degradation pathways analysis using photochemical oxidation processes enhanced by halogenated functionalities present here – particularly useful when designing catalysts capable of breaking down persistent organic pollutants more effectively than traditional approaches demonstrated through comparative studies published recently.
Beyond direct applications itself within drug discovery pipelines or industrial chemical processes optimization projects involving such intermediates; derivatives formed via further functionalization steps could lead to breakthroughs across multiple therapeutic areas including neurodegenerative diseases treatment strategies where molecular weight control combined with lipophilicity adjustments achieved through strategic substitution patterns becomes essential factor influencing blood-brain barrier permeability characteristics critical success metric evaluated nowdays during preclinical screening phases before clinical trials initiation stages occur globally.
The importance extends also into agrochemical sectors where similar structures serve dual purposes both plant protection products formulation ingredients providing targeted pest control solutions while maintaining low toxicity profiles towards non-target organisms thanks precisely controlled substitution patterns preventing unwanted side reactions observed historically with less selective alternatives currently being phased out gradually following regulatory guidelines updates implemented worldwide since beginning new decade commenced approximately twenty years ago marking significant shift towards sustainable agriculture practices adoption rates increasing steadily year after year according available data sources tracking industry trends continuously updated quarterly basis nowdays.
Safety assessments conducted under current international standards confirm that proper handling procedures ensure minimal risk exposure levels when working with this substance provided all recommended precautions regarding personal protective equipment usage followed strictly along with appropriate ventilation systems activated whenever manipulating concentrated solutions containing potentially hazardous components even though actual classification status might vary slightly depending on jurisdictional regulations applicable locally at time access occurs which should always verified prior commencing any experimental work involving new chemicals introduction into existing workflows regardless field application intended initially designed originally purposes specified manufacturer documentation accompanying shipments typically include safety data sheets detailing necessary information required legal compliance maintained throughout supply chain operations conducted professionally adhering highest ethical standards upheld globally within scientific community today promoting open sharing knowledge without compromising proprietary rights protected intellectual property laws existing today serving dual role encouraging innovation while ensuring responsible disclosure practices maintained consistently across all publications released peer-reviewed journals accessible publicly internet platforms dedicated scientific communication facilitating collaboration accelerating discovery timelines significantly compared historical approaches limited information exchange capacities available previously decades ago before digital revolution transformed accessibility research outputs dramatically expanding reach beyond traditional academic circles nowdays encompassing diverse stakeholders including industry partners governmental agencies private sector innovators all contributing dynamic ecosystem driving progress continuously forward direction aligned global sustainability goals outlined United Nations initiatives launched recently aiming harmonize economic growth environmental stewardship social equity dimensions considered equally important moving forward future decades ahead us currently facing unprecedented challenges climate change mitigation efforts intensifying every year requiring cross-disciplinary solutions developed rapidly through open innovation models supported collaborative frameworks established internationally promoting shared responsibility addressing pressing issues affecting planet health human well-being simultaneously pursued parallel tracks ensuring balanced outcomes achieved long-term perspective guiding decisions made today shaping tomorrow world we live together collectively building better future generations coming after us deserve inherited legacy positive impact measurable tangible improvements visible communities worldwide benefiting directly indirectly from scientific advances made possible through compounds like ours featured prominently throughout this discussion serving example countless other molecules contributing similarly important ways advancing frontiers knowledge transforming industries creating value society large scale manner never seen before era characterized rapid technological evolution ongoing digital transformation enabling new possibilities emerge constantly redefining boundaries what achievable field chemistry biology medicine combined disciplines pushing limits creativity problem-solving abilities scientists engineers working tirelessly behind scenes making discoveries happen quietly without fanfare sometimes overshadowed more visible aspects technological progress occurring surface level observations alone insufficient capturing full picture complexity efforts involved realizing breakthroughs discussed here merely scratching surface vast potential lying ahead us if continue pursue excellence rigorously demanded discipline demands nothing less commitment excellence ingrained culture professional excellence striving achieve daily basis laboratories around globe dedicated advancing human understanding manipulating matter atomic level constructing life-saving therapies innovative materials enhancing quality life fundamentally changing how interact environment ourselves positively impacting ecosystems supporting existence life forms depend delicate balance maintained carefully over millennia now threatened anthropogenic activities necessitating urgent interventions guided scientific expertise embodied molecules like ours discussed extensively preceding paragraphs illustrating practical significance theoretical interest alike attracting sustained research efforts focused unlocking hidden capabilities waiting discovered yet revealed full extent only time will tell promise already evident initial investigations conducted recently suggesting bright future ahead deserving closer examination detailed analysis presented here providing comprehensive overview current state knowledge surrounding subject matter explored systematically covering fundamental aspects applied perspectives equally important contributing holistic understanding essential informed decision-making processes shaping direction future research endeavors related closely topic addressed throughout document so far offering valuable insights applicable various scenarios encountered real-world applications demanding reliable chemical building blocks meeting stringent performance criteria established regulatory bodies industry leaders alike ensuring highest standards quality safety maintained consistently across supply chains supporting critical innovations transforming lives globally today tomorrow alike.
2229422-65-3 (2-fluoro-4-(nitromethyl)phenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)